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Compound of Interest

Compound Name: Tan-67

Cat. No.: B1146041 Get Quote

Essential Safety and Logistical Information for the Disposal of the δ-Opioid Agonist Tan-67
(CAS 148545-09-9)

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of Tan-67, a potent and selective δ-opioid agonist used in scientific research. The

procedures outlined below are designed for researchers, scientists, and drug development

professionals to manage waste containing this compound, minimizing risks of environmental

contamination and accidental exposure. The primary recommended method for the disposal of

Tan-67 is through chemical deactivation using an activated carbon-based system, which has

been shown to be highly effective in adsorbing and deactivating opioid medications[1].

Immediate Safety Precautions
Before beginning any disposal procedures, it is crucial to adhere to the following safety

measures:

Designated Area: All disposal procedures should be conducted in a designated area within a

certified laboratory chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

goggles, and chemical-resistant gloves (e.g., nitrile gloves).

Avoid Contamination: Do not eat, drink, or smoke in the area where Tan-67 is being handled.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1146041?utm_src=pdf-interest
https://www.benchchem.com/product/b1146041?utm_src=pdf-body
https://www.benchchem.com/product/b1146041?utm_src=pdf-body
https://www.benchchem.com/product/b1146041?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11491157/
https://www.benchchem.com/product/b1146041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Preparedness: Ensure that an eyewash station and safety shower are readily

accessible. Be familiar with your institution's emergency procedures for chemical exposure.

Disposal Plan: Deactivation and Disposal
The recommended procedure for the disposal of Tan-67 waste involves a two-stage process:

chemical deactivation followed by disposal as hazardous waste.

Quantitative Data on Opioid Deactivation by Activated Carbon

Parameter Value Source

Adsorption of Opioid

Medications by Activated

Carbon (within 8 hours)

98.72% (average) [2]

Deactivation of Opioid

Medications by Activated

Carbon (at 28 days)

>99.99% [2]

Leaching of Adsorbed Drug in

Water
Almost none

Leaching of Adsorbed Drug in

Ethanol
<1.3%

Experimental Protocol: Deactivation of Tan-67
Waste
This protocol is adapted from studies on the deactivation of potent opioid drugs using activated

carbon.

Materials:

Waste Tan-67 (in solid form or dissolved in a compatible solvent)

Activated carbon (granular or powder)
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A dedicated, sealable, and clearly labeled hazardous waste container compatible with the

waste solvent (if applicable)

Warm water

Scoop or spatula

Personal Protective Equipment (PPE) as listed above

Procedure:

Prepare the Deactivation Mixture:

For every 1 part of Tan-67 waste (by weight), add at least 10 parts of activated carbon to

the designated hazardous waste container.

Add a sufficient amount of warm water to create a slurry. The water helps to facilitate the

adsorption of the Tan-67 onto the activated carbon.

Mix Thoroughly:

Securely seal the waste container.

Shake the container to ensure thorough mixing of the Tan-67 waste with the activated

carbon slurry.

Allow for Deactivation:

Store the sealed container in a designated hazardous waste accumulation area for at least

28 days to ensure maximum deactivation of the opioid. The area should be secure and

away from general laboratory traffic.

Final Disposal:

After the deactivation period, the container with the solidified or slurry mixture should be

disposed of as hazardous chemical waste.
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Follow all institutional, local, and federal regulations for the disposal of hazardous waste.

This typically involves arranging for pickup by a certified hazardous waste disposal

service.

Ensure the container is properly labeled with its contents (e.g., "Deactivated Tan-67 waste

with activated carbon") and any applicable hazard warnings.

Visualization of the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Tan-67.
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Start: Tan-67 Waste Generated

Don Appropriate PPE

Assess Waste Form
(Solid or Liquid)

Solid Tan-67 Waste

Solid

Liquid Tan-67 Waste
(in compatible solvent)

Liquid

Prepare Labeled Hazardous
Waste Container

Add Activated Carbon
(at least 10:1 ratio to waste)

Add Warm Water to Create Slurry

Add Tan-67 Waste to Container

Seal and Mix Thoroughly

Store for Deactivation
(minimum 28 days)

Dispose as Hazardous Waste
(via certified service)

End: Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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